Cas no 1806407-90-8 (2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid)

• Product Name: 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid
• CAS No: 1806407-90-8
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 4942068
• Update Time: 2025-06-11

2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12ClNO4/c12-5-7(14)4-6-2-1-3-8(9(6)13)10(15)11(16)17/h1-3,10,15H,4-5,13H2,(H,16,17)
• InChI Key： TYUKMFDJWUHJDE-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C(C(=O)O)O)C=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 0.9
• Topological Polar Surface Area: 101

Additional information on 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid

2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid (CAS No. 1806407-90-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid (CAS No. 1806407-90-8) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its intricate molecular structure, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid.

Chemical Structure and Properties

2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid is a chiral compound with the molecular formula C₉H₉ClNO₄. The presence of a chiral center at the mandelic acid moiety imparts optical activity to the molecule, making it an important consideration in its synthesis and biological evaluation. The compound features a substituted mandelic acid backbone with an amino group and a chlorinated ketone side chain. These functional groups contribute to its unique chemical properties and reactivity.

The physical properties of 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid, such as its solubility and stability, are crucial for its application in various chemical and biological assays. It is generally soluble in polar solvents like water and ethanol, which facilitates its use in solution-based reactions and assays. Additionally, the compound exhibits good thermal stability, making it suitable for storage and handling under standard laboratory conditions.

Synthesis Methods

The synthesis of 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid has been explored through several routes, each with its own advantages and limitations. One common approach involves the reaction of mandelic acid with an appropriate chlorinated ketone derivative followed by amination. This method typically proceeds via a multi-step process that includes protection-deprotection strategies to ensure the selective formation of the desired product.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method for 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid. This method involves the sequential addition of reagents under mild conditions, resulting in high yields and excellent purity. The use of environmentally friendly solvents and catalysts further enhances the sustainability of this synthetic route.

Biological Activities and Potential Applications

The biological activities of 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid have been extensively studied, revealing its potential as a therapeutic agent in various disease models. One notable application is in the treatment of neurodegenerative disorders. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

A study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The compound was found to stabilize microtubules and reduce oxidative stress, thereby protecting neurons from damage.

In addition to its neuroprotective properties, 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid has shown promise as an anti-inflammatory agent. Preclinical studies have indicated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis.

Clinical Trials and Future Prospects

The promising preclinical results have paved the way for further investigation of 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid in clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in human subjects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses with minimal adverse effects.

If these trials yield positive outcomes, it is anticipated that Phase II trials will follow to assess the efficacy of 2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid in specific patient populations. The ultimate goal is to develop this compound into a viable therapeutic option for various neurological and inflammatory disorders.

Conclusion

2-Amino-3-(3-chloro-2-oxopropyl)mandelic acid (CAS No. 1806407-90-8) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry. Its neuroprotective and anti-inflammatory properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full range of biological activities and clinical applications.